molecular formula C16H14FN3O2 B8432356 4-(2-Fluoro-4-methylanilino)-7-hydroxy-6-methoxyquinazoline

4-(2-Fluoro-4-methylanilino)-7-hydroxy-6-methoxyquinazoline

Cat. No.: B8432356
M. Wt: 299.30 g/mol
InChI Key: ZJTCVOGUUPEOGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Fluoro-4-methylanilino)-7-hydroxy-6-methoxyquinazoline is a useful research compound. Its molecular formula is C16H14FN3O2 and its molecular weight is 299.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H14FN3O2

Molecular Weight

299.30 g/mol

IUPAC Name

4-(2-fluoro-4-methylanilino)-6-methoxyquinazolin-7-ol

InChI

InChI=1S/C16H14FN3O2/c1-9-3-4-12(11(17)5-9)20-16-10-6-15(22-2)14(21)7-13(10)18-8-19-16/h3-8,21H,1-2H3,(H,18,19,20)

InChI Key

ZJTCVOGUUPEOGW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)NC2=NC=NC3=CC(=C(C=C32)OC)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 7-benzyloxy-4-(2-fluoro-4-methylanilino)-6-methoxyquinazoline hydrochloride (2 g, 4.7 mmol) in TFA (20 ml) was heated at 80° C. for 5 hours and stirred at ambient temperature overnight. The volatiles were removed under vacuum and the residue was suspended in water (50 ml). Solid sodium hydrogen carbonate was added until the pH was approximately 7. The precipitate was then collected by filtration, washed with water and dried under vacuum. The solid was purified by column chromatography eluting with methanol/methylene chloride (5/95). After removal of the solvent by evaporation, the solid was triturated with ether, collected by filtration, washed with ether and dried under vacuum to give 4-(2-fluoro-4-methylanilino)-7-hydroxy-6-methoxyquinazoline (1.04 g, 74%).
Name
7-benzyloxy-4-(2-fluoro-4-methylanilino)-6-methoxyquinazoline hydrochloride
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One

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